Ethyl 3-amino-1-benzothiophene-2-carboxylate 1,1-dioxide
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Overview
Description
Ethyl 3-amino-1-benzothiophene-2-carboxylate 1,1-dioxide is a chemical compound with the molecular formula C11H11NO4S . It has been used in the synthesis of a ratiometric Schiff base fluorescent sensor, which has shown a highly sensitive and selective response to In3+ .
Synthesis Analysis
The synthesis of this compound involves various methods. One such method involves the condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiophene ring attached to an ethyl carboxylate group and an amino group . The InChI code for this compound is 1S/C11H11NO4S/c1-2-16-11(13)10-9(12)7-5-3-4-6-8(7)17(10,14)15/h3-6H,2,12H2,1H3 .Chemical Reactions Analysis
This compound has been used in the synthesis of a ratiometric Schiff base fluorescent sensor . The sensor exhibited a colorimetric/fluorescent dual-channel response to In3+ . More importantly, it can distinguish In3+ from Ga3+ and Al3+ in less than 5 minutes .Physical and Chemical Properties Analysis
The molecular weight of this compound is 253.28 . It is a solid compound .Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
Research indicates that derivatives of Ethyl 3-amino-1-benzothiophene-2-carboxylate 1,1-dioxide, such as ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, have been synthesized and evaluated for potential antibacterial, antifungal, and anti-inflammatory activities. Compounds derived from this chemical have shown promising biological activity, suggesting their utility in developing antimicrobial and anti-inflammatory agents (Narayana, Ashalatha, Raj, & Kumari, 2006).
Anticancer Potential
A study involving the synthesis of derivatives from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a compound related to this compound, explored their potential as anticancer agents. The research found that several synthesized compounds demonstrated significant antiproliferative effects against breast cancer cell lines, highlighting their potential in cancer therapy (Gad et al., 2020).
Synthetic Utility in Pharmaceutical Chemistry
Another study focused on the synthetic utility of bifunctional thiophene derivatives, including those related to this compound. This research highlighted the potential of these compounds in creating various fused and polyfunctional substituted thiophenes, which can be valuable in pharmaceutical chemistry due to their promising antimicrobial activities (Abu‐Hashem, Abu-Zied, & El-Shehry, 2011).
Development of Radioprotective Agents
Compounds derived from Ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, related to this compound, were studied for their potential radioprotective character. The research showed significant changes in serum triglycerides and phospholipids upon treatment with these compounds, suggesting their possible use in developing radioprotective agents (Heiba, Ghorab, & El-gawish, 1997).
Mechanism of Action
Target of Action
The 1-benzothiophene scaffold forms the basic structural fragment of a number of antimicrobial, antitumor, antifungal drugs, hormonal modulators, and antioxidants .
Mode of Action
The biological activity of benzothiophenes is achieved primarily via functionalization at positions 2 and 3 of the thiophene ring .
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-amino-1,1-dioxo-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4S/c1-2-16-11(13)10-9(12)7-5-3-4-6-8(7)17(10,14)15/h3-6H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJCRAVSRWXAST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2S1(=O)=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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